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Compound of Interest

Compound Name: DMT7

Cat. No.: B15577559

Disclaimer: The term "DMT7" does not correspond to a recognized chemical compound in
scientific literature. This guide pertains to N,N-Dimethyltryptamine, commonly abbreviated as
DMT, which is likely the intended subject of inquiry.

N,N-Dimethyltryptamine (DMT) is a naturally occurring psychedelic compound found in
numerous plant and animal species.[1] It is a tryptamine alkaloid known for its potent and short-
acting hallucinogenic effects.[2] This document provides a comprehensive overview of its
chemical structure, synthesis, pharmacology, and associated signaling pathways, intended for
researchers, scientists, and drug development professionals.

Chemical Structure

DMT is an indole alkaloid.[1] Its core structure is tryptamine, with two methyl groups
substituting the two hydrogen atoms on the terminal nitrogen of the ethylamine side chain.[3][4]

Chemical Formula: Ci2H16N2[5]
Molecular Weight: 188.2688 g/mol [5]
IUPAC Name: 2-(1H-indol-3-yl)-N,N-dimethylethanamine[5]

CAS Registry Number: 61-50-7[5]

Synthesis
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Biosynthesis: Endogenous DMT is synthesized in mammals from the essential amino acid
tryptophan. Tryptophan is first decarboxylated to form tryptamine. The enzyme indolethylamine-
N-methyltransferase (INMT) then catalyzes the transfer of two methyl groups from S-adenosyl-
methionine to tryptamine, forming N,N-Dimethyltryptamine.[1] N-methyltryptamine (NMT) can
also be a precursor for DMT synthesis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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